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Compound of Interest

Compound Name: Indole-2-acetic acid

Cat. No.: B1308616 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Indole-2-acetic acid (I2AA) is a chemical compound and an isomer of the well-known plant

hormone Indole-3-acetic acid (IAA). While less studied than its 3-isomer, I2AA is noted as a

coumarin derivative and has been shown to have an inhibitory effect on the growth of various

microorganisms and on photosynthetic activity[1]. Accurate and consistent preparation of stock

solutions is critical for experimental reproducibility in research, cell culture, and drug

development applications.

This document provides detailed protocols for the preparation of Indole-2-acetic acid stock

solutions using both organic solvents and aqueous alkaline solutions, along with important data

on its physical properties, solubility, and storage conditions.

2.0 Physical and Chemical Properties

A summary of the key properties of Indole-2-acetic acid is presented below.
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Property Value Reference

CAS Number 32588-36-6 [1][2]

Molecular Formula C₁₀H₉NO₂ [2]

Molecular Weight 175.18 g/mol [2]

Appearance Solid

Purity ≥95% (typical)

Storage Temperature -20°C, under inert atmosphere [2]

3.0 Safety and Handling

Indole-2-acetic acid should be handled with care in a laboratory setting. It is classified as a

hazardous substance.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)[2][3].

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing)[2][3].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling I2AA powder and solutions. Work

in a well-ventilated area or a chemical fume hood.

4.0 Solubility Data

Indole-2-acetic acid, like its 3-isomer, is generally insoluble in water but soluble in various

organic solvents. For aqueous applications, solubility can be achieved by deprotonating the

carboxylic acid group with a base. The table below provides solubility information, primarily

based on data for the closely related and structurally similar Indole-3-acetic acid, which serves

as a reliable proxy.
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Solvent Solubility (approx.) Notes

Ethanol ~50 mg/mL

A common solvent for creating

high-concentration stock

solutions[4].

DMSO
~15 mg/mL (for IAA sodium

salt)

Effective solvent, but may have

physiological effects in some

biological assays[5].

Methanol Soluble [4]

Water Insoluble [4][6]

Aqueous Base (e.g., 1N

NaOH)
Soluble

The carboxylic acid group is

deprotonated, forming a

soluble salt[7][8].

5.0 Experimental Protocols

Two primary protocols are provided for preparing stock solutions depending on the

experimental requirements.

5.1 Protocol 1: Preparation in an Organic Solvent (e.g., Ethanol)

This protocol is suitable for creating a high-concentration stock solution that can be diluted into

aqueous media. The residual amount of organic solvent should be considered for its potential

effects on biological systems.

Materials:

Indole-2-acetic acid (I2AA) powder

Anhydrous Ethanol (or DMSO)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance
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Sterile filter (0.22 µm) and syringe

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate Mass: Determine the mass of I2AA powder required to achieve the desired stock

concentration (e.g., for 10 mL of a 10 mM stock, use the formula: Mass = 10 mM * 175.18

g/mol * 0.010 L = 17.52 mg).

Weigh I2AA: In a chemical fume hood, carefully weigh the calculated amount of I2AA and

transfer it to a sterile conical tube.

Dissolve in Solvent: Add a small volume of ethanol (e.g., 2-3 mL) to the tube. Vortex gently

until the I2AA powder is completely dissolved.

Adjust Final Volume: Add ethanol to reach the final desired volume (e.g., 10 mL). Invert the

tube several times to ensure the solution is homogeneous.

Sterilization: To sterilize the stock solution, draw it into a sterile syringe and pass it through a

0.22 µm syringe filter into a new sterile conical tube.

Aliquot and Store: Dispense the sterile stock solution into smaller, single-use aliquots in

sterile microcentrifuge tubes. This prevents degradation from repeated freeze-thaw cycles[9].

Storage: Label the aliquots clearly with the compound name, concentration, and date. Store

at -20°C, protected from light[2][4].

5.2 Protocol 2: Preparation in an Aqueous Alkaline Solution

This protocol is ideal for applications where organic solvents must be avoided. It involves

dissolving I2AA in a weak base to form a soluble salt, followed by neutralization.

Materials:

Indole-2-acetic acid (I2AA) powder

1N Sodium Hydroxide (NaOH)
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Phosphate-Buffered Saline (PBS) or cell culture medium

1N Hydrochloric Acid (HCl) for pH adjustment

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance and pH meter

Sterile filter (0.22 µm) and syringe

Sterile microcentrifuge tubes for aliquots

Procedure:

Weigh I2AA: Weigh the desired amount of I2AA powder and place it in a sterile conical tube.

Initial Dissolution: Add a minimal volume of 1N NaOH dropwise directly onto the powder

while gently agitating until the I2AA is fully dissolved[7][8]. The solution will be highly alkaline.

Dilution: Add the desired aqueous solvent (e.g., PBS) to bring the solution to approximately

90% of the final volume.

pH Adjustment: Carefully adjust the pH of the solution to the desired physiological range

(e.g., 7.2-7.4) by adding 1N HCl dropwise while monitoring with a calibrated pH meter. Mix

gently after each addition.

Final Volume Adjustment: Add the remaining aqueous solvent to reach the final target

volume.

Sterilization: Filter the solution through a 0.22 µm syringe filter into a sterile container.

Aliquot and Store: Distribute the stock solution into single-use aliquots.

Storage: Store at -20°C. Note that aqueous solutions of indole acetic acids are generally less

stable than those in organic solvents and are often recommended for short-term storage[5].

6.0 Workflow Diagram
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The following diagram illustrates the general experimental workflow for preparing an I2AA stock

solution.

Workflow for I2AA Stock Solution Preparation

Preparation

Finalization & Storage

1. Calculate Required Mass

2. Weigh I2AA Powder

3. Dissolve in Solvent
(Ethanol or NaOH)

4. Adjust to Final Volume
(& pH if applicable)

5. Sterile Filter (0.22 µm)

6. Aliquot into Tubes

7. Store at -20°C
(Protect from Light)
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Click to download full resolution via product page

Caption: General workflow for preparing Indole-2-acetic acid stock solution.

7.0 Storage and Stability

Powder: The solid form of I2AA is stable for years when stored at -20°C under an inert

atmosphere and protected from light[2].

Stock Solutions:

Organic stock solutions (in DMSO or ethanol) are stable for at least one month at -20°C

and up to 6 months at -80°C when properly aliquoted to avoid freeze-thaw cycles[9].

Aqueous solutions are less stable and it is recommended to prepare them fresh or store

them for no more than one day[5].

Indole compounds are known to be light-sensitive; therefore, all solutions should be stored

in amber vials or tubes wrapped in foil to protect them from light[4][10].

8.0 Troubleshooting

Issue Possible Cause Solution

Precipitation upon dilution in

aqueous buffer

The concentration of the

organic solvent is too high in

the final solution, causing the

compound to crash out.

Decrease the volume of the

organic stock solution used.

Prepare a less concentrated

stock solution if necessary.

Solution turns yellow/brown

over time

Degradation of the indole

compound, often due to light

exposure or oxidation.

Prepare fresh solution. Ensure

storage containers are

protected from light. Purge the

solvent with an inert gas

before making the solution[5].

Difficulty dissolving powder in

aqueous base

Insufficient base to

deprotonate the carboxylic

acid.

Add 1N NaOH dropwise until

all solid material dissolves

before adding the final buffer

or medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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